![molecular formula C7H5F3N2O2 B1449895 6-Amino-2-(trifluoromethyl)nicotinic acid CAS No. 1060810-75-4](/img/structure/B1449895.png)
6-Amino-2-(trifluoromethyl)nicotinic acid
Overview
Description
6-Amino-2-(trifluoromethyl)nicotinic acid is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It has been studied as a promising RNase H dual inhibitor, which could be a novel HIV-1 inhibitor .
Synthesis Analysis
A practical synthesis of 4-amino-2-(trifluoromethyl)nicotinic acid is described. 2-(Trifluoromethyl)pyridine was lithiated using lithium 2,2,6,6-tetramethylpiperidide (LTMP) in the presence of 1,3-dimethyl-2-imidazolidinone (DMI) and followed by CO2 quench to give the C-3 carboxylation product .Molecular Structure Analysis
The molecular structure of 6-Amino-2-(trifluoromethyl)nicotinic acid can be found in databases like ChemSpider and PubChem .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Amino-2-(trifluoromethyl)nicotinic acid include a density of 1.5±0.1 g/cm3, boiling point of 259.3±40.0 °C at 760 mmHg, vapour pressure of 0.0±0.6 mmHg at 25°C, and an enthalpy of vaporization of 52.5±3.0 kJ/mol .Scientific Research Applications
HIV-1 Inhibitors
A series of compounds developed on the 2-amino-6-(trifluoromethyl)nicotinic acid scaffold have been studied as promising RNase H dual inhibitors . Among the 44 tested compounds, 34 inhibited HIV-1 RT-associated RNase H function in the low micromolar range, and seven of them also inhibited viral replication in cell-based assays . The most promising compound, 21, inhibited RNase H function with an IC50 of 14 µM and HIV-1 replication in cell-based assays with a selectivity index greater than 10 .
Pharmaceutical Intermediate
2-Methyl-6-(trifluoromethyl)nicotinic acid, a compound similar to 6-Amino-2-(trifluoromethyl)nicotinic acid, is used as a pharmaceutical intermediate . This suggests that 6-Amino-2-(trifluoromethyl)nicotinic acid could also potentially be used as a pharmaceutical intermediate in the synthesis of various drugs.
Pesticide Research
While not directly related to 6-Amino-2-(trifluoromethyl)nicotinic acid, the pesticide flonicamid, which contains a nicotinic acid derivative, was developed as a selective agent against aphids and other sucking insects . This suggests that 6-Amino-2-(trifluoromethyl)nicotinic acid could potentially be used in the development of new pesticides.
Safety and Hazards
Future Directions
The persistence of the AIDS epidemic, and the life-long treatment required, indicate the constant need for novel HIV-1 inhibitors. In this scenario, the HIV-1 Reverse Transcriptase (RT)-associated ribonuclease H (RNase H) function is a promising drug target . Therefore, compounds developed on the 2-amino-6-(trifluoromethyl)nicotinic acid scaffold, such as 6-Amino-2-(trifluoromethyl)nicotinic acid, could play a significant role in future research and drug development.
Mechanism of Action
Target of Action
The primary target of 6-Amino-2-(trifluoromethyl)nicotinic acid is the HIV-1 Reverse Transcriptase (RT)-associated ribonuclease H (RNase H) . This function is a promising drug target in the fight against HIV-1 .
Mode of Action
6-Amino-2-(trifluoromethyl)nicotinic acid interacts with its target, the RNase H function, by inhibiting both HIV-1 RT functions . It blocks the polymerase function even in the presence of mutations carried by circulating variants resistant to non-nucleoside inhibitors . It also interacts with conserved regions within the RNase H domain .
Biochemical Pathways
The compound affects the biochemical pathways related to the HIV-1 RT-associated RNase H function . By inhibiting this function, it disrupts the replication of the HIV-1 virus .
Pharmacokinetics
Its efficacy in inhibiting hiv-1 replication in cell-based assays suggests that it may have favorable adme (absorption, distribution, metabolism, and excretion) properties .
Result of Action
The result of the action of 6-Amino-2-(trifluoromethyl)nicotinic acid is the inhibition of HIV-1 replication in cell-based assays . The most promising compound developed on this scaffold inhibited RNase H function with an IC50 of 14 µM and HIV-1 replication in cell-based assays with a selectivity index greater than 10 .
properties
IUPAC Name |
6-amino-2-(trifluoromethyl)pyridine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3N2O2/c8-7(9,10)5-3(6(13)14)1-2-4(11)12-5/h1-2H,(H2,11,12)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVOSMYTZVAAZBL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C(=O)O)C(F)(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201212034 | |
Record name | 6-Amino-2-(trifluoromethyl)-3-pyridinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201212034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-2-(trifluoromethyl)nicotinic acid | |
CAS RN |
1060810-75-4 | |
Record name | 6-Amino-2-(trifluoromethyl)-3-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1060810-75-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Amino-2-(trifluoromethyl)-3-pyridinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201212034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.